Cas no 18302-96-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- ethoxy-methyl-(4-nitrophenoxy)-sulfanylidene-λ<sup>5</sup>-phosphane
- NSC-202902
- NSC202902
- DTXSID00308275
- 18302-96-0
- ETHOXY-METHYL-(4-NITROPHENOXY)-SULFANYLIDENE-PHOSPHORANE
-
-
- Inchi： InChI=1S/C9H12NO4PS/c1-3-13-15(2,16)14-9-6-4-8(5-7-9)10(11)12/h4-7H,3H2,1-2H3
- InChI Key： VYHFGLKCTXBPPZ-UHFFFAOYSA-N
- SMILES： CCOP(=S)(C)OC1=CC=C(C=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 261.02256
- Monoisotopic Mass: 261.02246604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 96.4Ų
Experimental Properties
- PSA: 61.6
Related Literature
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Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
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Hongyang Liu,Peichao Zou,Hengqiang Ye,Huolin L. Xin,Kui Du J. Mater. Chem. A, 2021,9, 25513-25521
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Iker Riaño,Uxue Uria,Luisa Carrillo,Efraim Reyes,Jose L. Vicario Org. Chem. Front., 2015,2, 206-210
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Abdur Rauf,Muhammad Imran,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct., 2017,8, 4284-4305
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Jamie R. Wolstenhulme,Alex Cavell,Matija Gredičak,Russell W. Driver,Martin D. Smith Chem. Commun., 2014,50, 13585-13588
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